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Compound of Interest

Compound Name: Dioxopromethazine

CAS No.: 13582-97-3

Cat. No.: B7829574

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

dioxopromethazine, a non-hazardous antihistamine compound. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. While dioxopromethazine hydrochloride is not classified as a hazardous

substance, its disposal must be managed responsibly to prevent environmental contamination.

[1]

Core Principle: Regulatory Compliance
The fundamental principle governing the disposal of any chemical substance, including non-

hazardous pharmaceuticals like dioxopromethazine, is strict adherence to all prevailing

country, federal, state, and local regulations.[1] Institutional Environmental Health and Safety

(EHS) guidelines must also be followed.
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Researchers, scientists, and drug development professionals must follow this structured

protocol for the safe disposal of dioxopromethazine.

1. Waste Identification and Segregation:

Classification: Dioxopromethazine hydrochloride is not a hazardous substance according to

its Safety Data Sheet (SDS).[1] It is also not a federally controlled substance in the United

States.

Segregation: Despite its non-hazardous classification, do not mix dioxopromethazine waste

with general laboratory trash. It should be segregated as non-hazardous pharmaceutical

waste. This prevents accidental misuse or environmental release.

2. Collection and Storage of Waste:

Solid Waste: Collect solid dioxopromethazine waste (e.g., unused powder, contaminated

personal protective equipment) in a clearly labeled, sealed container. The label should

identify the contents as "Non-Hazardous Pharmaceutical Waste: Dioxopromethazine."

Liquid Waste: Solutions containing dioxopromethazine should be collected in a dedicated,

sealed, and clearly labeled waste container. Do not pour solutions down the drain unless

explicitly permitted by your institution's EHS department for specific, dilute, non-hazardous

liquid waste.[2]

3. Recommended Disposal Method: Incineration

The preferred and safest method for the final disposal of non-hazardous pharmaceutical

waste is incineration by a licensed waste management facility. This method ensures the

complete destruction of the compound, preventing its entry into ecosystems.

Arrange for the collection of your segregated dioxopromethazine waste by your institution's

designated hazardous and chemical waste management service.

4. Management of Empty Containers:

Empty containers that previously held dioxopromethazine must be managed to prevent

chemical residue from entering the environment.
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Triple-rinse the container with a suitable solvent (e.g., water or as recommended by your

laboratory's standard operating procedures).

Collect the rinsate as non-hazardous chemical waste and add it to your designated liquid

waste container for dioxopromethazine.

After thorough rinsing, deface or remove the original label from the container before disposal

in the appropriate recycling or general waste stream, as per your institutional policy.

5. Accidental Spills:

In the event of a spill, prevent the substance from entering drains or water courses.[1]

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or earth).

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated materials, including absorbents and cleaning supplies, into a sealed

container and dispose of it as non-hazardous pharmaceutical waste.

Ensure the spill area is thoroughly cleaned and decontaminated.

Quantitative Data Summary
Parameter Value/Information Source

Hazard Classification
Not a hazardous substance or

mixture

Controlled Substance Status
Not a federally controlled

substance in the US
N/A

Recommended Disposal
Incineration via a licensed

waste management facility
General Best Practice

Sewer Disposal
Not recommended without

specific EHS approval
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Logical Workflow for Dioxopromethazine Disposal
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A flowchart illustrating the proper disposal workflow for dioxopromethazine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Dioxopromethazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7829574/docs#safeguarding-your-laboratory-proper-
disposal-procedures-for-dioxopromethazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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